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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RMC-5552 is a first-in-class, investigational, bi-steric inhibitor of the mechanistic target of

rapamycin complex 1 (mTORC1).[1][2] Its unique mechanism of action, involving simultaneous

binding to two distinct sites on mTORC1, allows for potent and selective inhibition of this key

signaling node.[3] This high selectivity for mTORC1 over mTORC2 is a significant

advancement compared to previous generations of mTOR inhibitors, potentially leading to an

improved therapeutic window.[1] RMC-5552 is currently under evaluation in clinical trials for the

treatment of refractory solid tumors.[3]

This technical guide provides an in-depth overview of the target engagement and downstream

signaling of RMC-5552, compiling available preclinical data into a comprehensive resource. It is

intended to equip researchers, scientists, and drug development professionals with the

necessary information to understand and potentially investigate this novel therapeutic agent.
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RMC-5552 is designed to selectively inhibit mTORC1, a central regulator of cell growth,

proliferation, and metabolism.[3] By binding to both the FKBP12-rapamycin-binding (FRB)

allosteric site and the ATP-competitive active site of mTOR, RMC-5552 effectively and deeply

suppresses mTORC1 kinase activity.[4] This bi-steric mechanism confers high selectivity for

mTORC1 over the related mTORC2 complex.[5]

The primary downstream effect of RMC-5552 is the inhibition of phosphorylation of key

mTORC1 substrates, most notably the eukaryotic translation initiation factor 4E-binding protein

1 (4EBP1) and the ribosomal protein S6 kinase (S6K).[1][6] Inhibition of 4EBP1

phosphorylation leads to its binding to the eukaryotic translation initiation factor 4E (eIF4E),

thereby suppressing the translation of oncogenic proteins.[7] This ultimately results in cell cycle

arrest and apoptosis in cancer cells with hyperactive mTORC1 signaling.[7]

Quantitative Data Summary
The following tables summarize the key quantitative data for RMC-5552 and its preclinical tool

compound, RMC-6272.

Table 1: In Vitro Potency and Selectivity of RMC-5552 and RMC-6272[7][8]

Compound
p4EBP1 IC50
(nM) (MDA-
MB-468 cells)

pAKT IC50
(nM) (MDA-
MB-468 cells)

mTORC1/mTO
RC2
Selectivity

Selectivity
over other
Lipid Kinases

RMC-5552 0.48 19 ~40-fold >53-fold

RMC-6272 0.44 12 ~27-fold >1000-fold

Table 2: Kinase Panel Selectivity of RMC-5552 and RMC-6272[8]

Compound Kinase Panel Screen (300 kinases)

RMC-5552 <30% inhibition at 1 µM

RMC-6272 <30% inhibition at 1 µM
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RMC-5552 Signaling Pathway
The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and the specific point

of intervention for RMC-5552.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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